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Compound of Interest

Compound Name: 4-Methyldibenzothiophene

Cat. No.: B047821

An In-depth Technical Guide to 4-
Methyldibenzothiophene

This technical guide provides a comprehensive overview of 4-Methyldibenzothiophene,
including its chemical identity, physicochemical properties, relevant experimental insights, and
metabolic pathways. The information is intended for researchers, scientists, and professionals
in drug development and related fields.

Registry Information

4-Methyldibenzothiophene is a heterocyclic aromatic compound belonging to the class of
dibenzothiophenes. It is characterized by a dibenzothiophene core structure with a methyl
group substitution.
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Identifier Value
CAS Number 7372-88-5[1][2][3][41[5]
IUPAC Name 4-Methyldibenzo[b,d]thiophene[1]

Molecular Formula

Ci3H1oS[1][2][3][4][5]

Molecular Weight 198.28 g/mol [1][2][3]

4-MDBT, 4-Methyldibenzo[b,d]thiophene,
Synonyms ) )

Dibenzothiophene, 4-methyl-[2]
InChl Key NICUQYHIOMMFGV-UHFFFAOYSA-N[3][5]

Canonical SMILES

Cclcccc2c3cccec3sc12[3][5]

Physicochemical and Spectral Data

The following table summarizes key quantitative data for 4-Methyldibenzothiophene,

compiled from various sources.

Property Value Source(s)
Melting Point 64-68 °C [2][3]

66.5 °C [5]

Boiling Point 298 °C (lit.) [2][3]
Purity/Assay >95%, 96%, 97% [31[41[6]
Appearance Solid [5]

Kovats Retention Index

1927, 1932 (Standard non-

polar)

[5]

Spectral information for 4-Methyldibenzothiophene, including 33C NMR, GC-MS, and IR
spectra, is available in public databases such as PubChem and SpectraBase.[5][7]

Experimental Protocols and Applications
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While a specific, detailed protocol for the de novo synthesis of 4-Methyldibenzothiophene
was not identified in the provided search results, its application in various experimental
contexts has been reported.

Applications:

o Synthesis of Derivatives: 4-Methyldibenzothiophene can be used as a starting material for
the synthesis of substituted products, such as 2-(3'-carboxypropanoyl)-4-
methyldibenzothiophene, 2-acetyl-4-methyldibenzothiophene, and 2-nitro-4-
methyldibenzothiophene.[3][8]

o Hydrodesulfurization (HDS) Studies: As a refractory sulfur compound found in fuels, 4-
Methyldibenzothiophene is frequently used as a model compound in studies of
hydrodesulfurization processes, often employing catalysts like CoMo/Al203.[3][8]

Analytical Methodologies:

o Gas Chromatography-Mass Spectrometry (GC-MS): This technique is utilized for the
identification and quantification of 4-Methyldibenzothiophene and its metabolites. For
instance, in studies of biodesulfurization, GC-MS analysis can identify the end-products of
metabolic pathways.[9]

Metabolic Pathways

Biodesulfurization via the 4S Pathway

Certain bacteria, such as Rhodococcus sp., are capable of metabolizing 4-
Methyldibenzothiophene through a sulfur-specific pathway known as the 4S pathway.[9] This
metabolic route is significant because it removes the sulfur atom from the molecule without
degrading the carbon backbone, thus preserving the calorific value of hydrocarbon fuels.[10]
The process involves a series of enzymatic steps that convert 4-Methyldibenzothiophene into
4-methylhydroxybiphenyl (4-MHBP).[9]

Caption: The 4S pathway for the biodesulfurization of 4-Methyldibenzothiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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